N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide

• IUPAC Name: N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-2-(2,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C16H14Cl2N2OS/c1-3-12-9(2)22-16(13(12)8-19)20-15(21)6-10-4-5-11(17)7-14(10)18/h4-5,7H,3,6H2,1-2H3,(H,20,21)
• InChI Key: FIBAKKAMJJRSEM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C#N)NC(=O)CC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C16H14Cl2N2OS
• Molecular Weight: 353.3 g/mol

Description

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide, also known as CTK7A, is a synthetic compound that belongs to the family of thienylacetamide derivatives. It has been studied extensively for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide is not fully understood. However, it is believed to act on the GABAergic system in the brain, which is involved in the regulation of neuronal excitability. This compound has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission and a reduction in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to an increase in inhibitory neurotransmission. Additionally, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent pharmacological activities in animal models. Additionally, this compound has been shown to have a good safety profile, with no significant adverse effects reported in animal studies. However, one limitation of this compound is that its exact mechanism of action is not fully understood, which may limit its potential applications in the field of medicinal chemistry.

Future Directions

There are a number of future directions for research on N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide. One area of research could focus on further elucidating the exact mechanism of action of this compound. Additionally, future research could focus on exploring the potential applications of this compound in the treatment of other neurological disorders, such as epilepsy and anxiety disorders. Finally, future research could focus on developing more potent and selective analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide involves the reaction of 2,4-dichlorophenylacetic acid with 3-cyano-4-ethyl-5-methyl-2-thiophenecarboxylic acid in the presence of thionyl chloride. The resulting product is then treated with ammonia to obtain this compound in high yield.

Scientific Research Applications

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-(2,4-dichlorophenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anticonvulsant, analgesic, and anti-inflammatory activities in animal models. Additionally, this compound has been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.